Cas no 611-05-2 (3-Methyl-4-nitroaniline)

• Product name: 3-Methyl-4-nitroaniline
• CAS No: 611-05-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00091833
• CID: 38838
• PubChem ID: 87558267

3-Methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitroaniline
• 3-Amino-6-nitrotoluene~4-Nitro-m-toluidine
• 3-Methyl-4-nitrobenzeneamine
• 3-Methyl-4-nitrobenz
• 1-amino-3-methyl-4-nitrobenzene
• 3-amino-6-nitrotoluene
• 3-methyl-4-nitro-aniline
• 3-methyl-4-nitrophenylamine
• 4-nitro-3-methylaniline
• 4-Nitro-m-toluidine
• 5-amino-2-nitrotoluene
• Benzenamine, 3-methyl-4-nitro-
• 3-methyl-4-nitro-phenylamine
• XPAYEWBTLKOEDA-UHFFFAOYSA-N
• NSC17041
• 4-Nitro-m-toluidin
• PubChem12456
• 3-methyl4-nitroaniline
• 3-Mehtyl-4-nitroanilin
• (3-methyl-4-nitrophenyl)amine
• 2-methyl-4-amino nitro benzene
• 1-amino-3-methyl-4-nit
• CL9104
• NCGC00342877-01
• AF-628/30886040
• SB37922
• NSC 17041
• GS-3668
• SCHEMBL845718
• DTXSID80209973
• NSC-17041
• A833045
• AB01334613-02
• 4-Amino-3-methyl-4-nitrobenzene
• CS-W010957
• EINECS 210-247-8
• M1677
• 4-Nitro-3-Methyl Aniline
• 611-05-2
• (3-methyl-4-nitro-phenyl)-amine
• AKOS005606179
• EN300-55738
• MFCD00091833
• FT-0619240
• Z415730040
• SY037883
• NS00034570
• DB-053793
• aniline, 3-methyl-4-nitro-
• 3-methyl-4-nitrobenzenamine
• STK694432

• MDL： MFCD00091833
• Inchi： 1S/C7H8N2O2/c1-5-4-6(8)2-3-7(5)9(10)11/h2-4H,8H2,1H3
• InChI Key： XPAYEWBTLKOEDA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N([H])[H])=O
• BRN： 2209112

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.2

Experimental Properties

• Color/Form: Brown crystalline solid
• Density: 1.269
• Melting Point: 131.0 to 136.0 deg-C
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 153.4 ºC
• Refractive Index: 1.615
• PSA: 71.84000
• LogP: 2.58980

3-Methyl-4-nitroaniline Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2660
• Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S28-S36/37-S45-S61
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R23/24/25; R33; R51/53
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III

3-Methyl-4-nitroaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides